Cas no 114311-70-5 (2-Hepten-4-yn-1-ol,6,6-dimethyl-)

2-Hepten-4-yn-1-ol,6,6-dimethyl- structure
114311-70-5 structure
Product name:2-Hepten-4-yn-1-ol,6,6-dimethyl-
CAS No:114311-70-5
MF:C9H14O
MW:138.20686
CID:138410
PubChem ID:11051719

2-Hepten-4-yn-1-ol,6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hepten-4-yn-1-ol,6,6-dimethyl-
    • 1-HYDROXY-6,6-DIMETHYL-2-HEPTENE-4-YNE
    • 6, 6-Dimethylhept-2-en-4-yn-1-ol
    • 6,6-dimethyl-1-hept-2-en-4-ynol
    • ACMC-20mk2d
    • AG-D-34527
    • CTK4A8672
    • KB-159812
    • 6,6-DiMethyl-2-hepten-4-yne-1-ol
    • 1-Hydroxy-6,6-dimetnyl-2-heptene-4-yne
    • AKOS006291786
    • (E)-6,6-dimethylhept-2-en-4-yn-1-ol
    • SCHEMBL4432850
    • 173200-56-1
    • 114311-70-5
    • starbld0016533
    • 2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-
    • (2E)-6,6-DIMETHYLHEPT-2-EN-4-YN-1-OL
    • 2-HEPTEN-4-YN-1-OL, 6,6-DIMETHYL-
    • Inchi: InChI=1S/C9H14O/c1-9(2,3)7-5-4-6-8-10/h4,6,10H,8H2,1-3H3/b6-4+
    • InChI Key: GALYLLJOCKLAGD-GQCTYLIASA-N
    • SMILES: CC(C)(C)C#C/C=C/CO

Computed Properties

  • Exact Mass: 138.10452
  • Monoisotopic Mass: 138.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 0.912
  • Boiling Point: 229.089 °C at 760 mmHg
  • Flash Point: 99.126 °C
  • Refractive Index: 1.483
  • PSA: 20.23
  • LogP: 1.58440

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